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Compound of Interest

Compound Name: 2'-Rhamnoechinacoside

Cat. No.: B3027887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methods for the quantification of

phenylethanoid glycosides, with a focus on echinacoside, a closely related and major

compound to 2'-Rhamnoechinacoside. The information is synthesized from various single-

laboratory validation studies to offer insights into method performance and application. While

specific inter-laboratory validation data for 2'-Rhamnoechinacoside is not publicly available,

the principles and methodologies presented here are directly applicable and provide a strong

foundation for its analysis.

Quantitative Data Summary
The performance of High-Performance Liquid Chromatography (HPLC) methods for the

analysis of echinacoside and related phenylethanoid glycosides from different studies is

summarized below. These tables highlight the key validation parameters, offering a comparison

of method capabilities.

Table 1: Linearity of HPLC Methods for Phenylethanoid Glycoside Analysis
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Compound Linear Range (µg)
Correlation
Coefficient (r)

Reference

Echinacoside 0.240 - 2.400 0.9993 [1]

Acteoside 0.072 - 0.720 0.9994 [1]

Isoacteoside 0.006 - 0.060 0.9991 [1]

2'-Acetylacteoside 0.030 - 0.300 0.9993 [1]

Table 2: Accuracy (Recovery) of HPLC Methods for Phenylethanoid Glycoside Analysis

Compound Recovery (%)
Relative Standard
Deviation (RSD)
(%)

Reference

Echinacoside 98.81 - 101.52 0.3 - 2.8 [1]

Acteoside 98.81 - 101.52 0.3 - 2.8 [1]

Isoacteoside 98.81 - 101.52 0.3 - 2.8 [1]

2'-Acetylacteoside 98.81 - 101.52 0.3 - 2.8 [1]

Table 3: Repeatability of HPLC Method for Phenolic Compounds in Echinacea Species

Compound Repeatability Precision (% RSD)

Caftaric acid 1.04 - 5.65

Chlorogenic acid 1.04 - 5.65

Cichoric acid 1.04 - 5.65

Cynarin 1.04 - 5.65

Echinacoside 1.04 - 5.65
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Detailed methodologies are crucial for the replication and validation of analytical methods.

Below are typical experimental protocols for the HPLC analysis of echinacoside and related

compounds.

Method 1: HPLC for Six Phenylethanoid Glycosides in Cistanche Herba[1]

Instrumentation: High-Performance Liquid Chromatograph.

Column: Inertsil C18 (4.6 mm × 250 mm, 5.0 μm).

Mobile Phase: Acetonitrile (A) and 0.1% phosphoric acid aqueous solution (B) with a

gradient elution program.

Flow Rate: 1.0 mL/min.

Column Temperature: 20°C.

Detection Wavelength: 330 nm.

Sample Preparation: Specific details on sample extraction were not provided in the abstract.

Generally, a methanol or ethanol-water mixture is used for extraction from plant material.

Method 2: RP-HPLC for Phenylethanoid Glycosides in Herba Cistanchis[2]

Instrumentation: High-Performance Liquid Chromatograph.

Column: ODS column (Alltima C18, 5 μm, 250 x 4.6 mm).[2]

Mobile Phase: Linear gradient of acetonitrile and 1.5% acetic acid. The acetonitrile

concentration was increased from 8% to 20% over 60 minutes for qualitative analysis and

from 11.5% to 20% over 35 minutes for quantitative analysis.[2]

Flow Rate: 1.2 mL/min.[2]

Detection Wavelength: 335 nm.[2]

Method 3: Fast HPLC for Echinacoside and Verbascoside in Cistanche deserticola[3]
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Instrumentation: Agilent 1290 Infinity LC System.[3]

Column: Agilent Poroshell 120 EC-C18, 2.7 µm.[3]

Mobile Phase: A gradient of 0.1% (v/v) formic acid (A) and methanol (B).[3]

Column Temperature: 30 °C.[3]

Detection Wavelength: 330 nm.[3]
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Caption: Workflow for the HPLC analysis of 2'-Rhamnoechinacoside.
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Signaling Pathways Associated with Echinacoside's Biological Activity

Echinacoside has been shown to exhibit a range of biological activities, including

neuroprotective, anti-inflammatory, and antioxidant effects.[4][5] These effects are mediated

through various signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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